Cas no 38557-82-3 (4-Pyridinecarboxamide 1-Oxide)

• Product Name: 4-Pyridinecarboxamide 1-Oxide
• CAS No: 38557-82-3
• MF: C₆H₆N₂O₂
• MW: 138.124041080475
• CID: 825729
• Update Time: 2026-04-29

4-Pyridinecarboxamide 1-Oxide Chemical and Physical Properties

Names and Identifiers

• isonicotinamide 1-oxide
• 1-oxidopyridine-4-carboxamide
• 4-Pyridinecarboxamide 1-Oxide
• 1-oxidopyridin-1-ium-4-carboxamide
• 4-Pyridinecarboxamid
• 1-Oxide Isonicotinamide
• 1-oxy-isonicotinic acid amide
• 1-Oxy-isonicotinsaeure-amid
• isonicotinamide-N-oxide
• N-Oxy-isonicotinsaeureamid
• pyridine-4-carboxamide 1-oxide

• Inchi： InChI=1S/C6H6N2O2/c7-6(9)5-1-3-8(10)4-2-5/h1-4H,(H2,7,9)
• InChI Key： NZUWTGHVOISMHN-UHFFFAOYSA-N
• SMILES： C1=C(C=C[N+](=C1)[O-])C(=O)N

Computed Properties

• Exact Mass: 138.04300
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1

Experimental Properties

• Melting Point: 286-290°C (dec.)
• PSA: 68.55000
• LogP: 0.91430

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives